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Compound of Interest

Compound Name: JNJ-4355

Cat. No.: B12394187 Get Quote

Essential Safety and Handling Guide for JNJ-
4355
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of JNJ-4355, a highly potent MCL-1 (myeloid cell leukemia-1) inhibitor with antitumor activity.[1]

[2] Adherence to these guidelines is essential to ensure personnel safety and maintain a

secure laboratory environment. Given the high potency of this compound, it should be handled

with the utmost care, similar to other high-potency active pharmaceutical ingredients (HPAPIs).

Hazard Profile and Safety Precautions
JNJ-4355 is a chemical probe and a potent MCL-1 inhibitor with a Ki of 18 pM.[1] While a

specific Safety Data Sheet (SDS) with comprehensive toxicological data is not publicly

available, the compound's potent biological activity necessitates stringent safety protocols to

prevent accidental exposure. All handling of JNJ-4355 should occur in a controlled

environment, such as a designated fume hood, to minimize the risk of inhalation or skin

contact.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure through inhalation, skin contact, or eye

contact. The following table summarizes the required PPE for handling JNJ-4355.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves

should be worn at all times.

Gloves must be inspected

before use and changed

frequently, especially after

direct contact with the

compound.

Eye Protection
Safety glasses with side

shields or goggles

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes and

airborne particles.

Respiratory Protection Respirator

For handling powders or

creating aerosols, a full-face

respirator with appropriate

cartridges should be used. In a

well-ventilated area or fume

hood, a disposable N95

respirator may be sufficient for

handling small quantities.[3]

Body Protection Laboratory coat

A buttoned lab coat must be

worn to protect skin and

clothing. For procedures with a

higher risk of contamination,

impervious clothing should be

considered.

Quantitative Data Summary
The following table summarizes key in vitro potency and selectivity data for JNJ-4355, as well

as its activity in cellular assays.[4] This data underscores the compound's high potency and

should inform risk assessments and handling procedures.
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Assay Type Target/Cell Line Result (Ki or AC50)

In vitro Potency MCL1 0.015 nM (Ki)

In vitro Selectivity hBCL2 > 3.75 µM (Ki)

hBCL2A1 (BFL-1) > 5 µM (Ki)

hBCL2L1 (BCL-XL) > 5 µM (Ki)

Cellular Potency (Caspase Glo

Assay)
MOLP-8 12 nM (AC50)

KMS12PE 69 nM (AC50)

KMS12PE KO > 30 µM (AC50)

Experimental Protocols
In vitro HTRF Assay for MCL1 Inhibition:

The in vitro potency of JNJ-4355 was determined using a Homogeneous Time-Resolved

Fluorescence (HTRF) assay. This competitive binding assay measures the ability of the

compound to displace a fluorescently labeled tracer from the MCL1 protein. The resulting

signal is inversely proportional to the binding affinity of the compound. The inhibitory constant

(Ki) is then calculated from the IC50 value.

Caspase-Glo® Cellular Assay:

To assess the pro-apoptotic activity of JNJ-4355 in a cellular context, a Caspase-Glo® assay

was utilized with MOLP-8 and KMS12PE cell lines. This luminescent assay measures the

activity of caspases 3 and 7, which are key executioner caspases in the apoptotic pathway. An

increase in luminescence indicates an increase in caspase activity and, therefore, apoptosis.

The half-maximal activity concentration (AC50) is determined from the dose-response curve.

Safe Handling and Disposal Plan
Safe handling of JNJ-4355 requires a controlled environment and strict adherence to

procedural steps to minimize exposure risk.
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Operational Plan:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace within the fume hood by lining it with absorbent, disposable material.

Weighing: Weigh the solid compound in a ventilated balance enclosure to prevent the

generation of dust.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Post-Handling: After handling, thoroughly decontaminate all surfaces and equipment. Wash

hands and any exposed skin immediately and thoroughly.

Emergency Procedures:

Inhalation: Move the subject to fresh air. If necessary, provide artificial respiration.

Skin or Eye Contact: Flush with large amounts of water. Remove contaminated clothing and

wash it before reuse.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Disposal Plan:

Proper disposal of JNJ-4355 and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Solid Waste: Collect all solid waste, including unused compound and contaminated

disposables (e.g., gloves, absorbent paper), in a clearly labeled, sealed container.

Liquid Waste: Collect all liquid waste containing JNJ-4355 in a separate, clearly labeled, and

sealed waste container.

Disposal Route: All waste must be disposed of as hazardous chemical waste in accordance

with local, state, and federal regulations. Do not dispose of it down the drain or in regular

trash.
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Workflow for Safe Handling of JNJ-4355
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Caption: Workflow for the safe handling of JNJ-4355.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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